2-{[(2,4-Difluorobenzyl)amino]methyl}-6-methoxyphenol

• IUPAC Name: 2-[[(2,4-difluorophenyl)methylamino]methyl]-6-methoxyphenol
• InChI: InChI=1S/C15H15F2NO2/c1-20-14-4-2-3-11(15(14)19)9-18-8-10-5-6-12(16)7-13(10)17/h2-7,18-19H,8-9H2,1H3
• InChI Key: VBUAIXHKTNHEFY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1O)CNCC2=C(C=C(C=C2)F)F
• Molecular Formula: C15H15F2NO2
• Molecular Weight: 279.28 g/mol

Description

“2-{[(2,4-Difluorobenzyl)amino]methyl}-6-methoxyphenol” is a biochemical used for proteomics research. It has a molecular formula of C15H15F2NO2 and a molecular weight of 279.28.

Scientific Research Applications

Coordination Chemistry and Molecular Properties

Research on compounds similar to 2-{[(2,4-Difluorobenzyl)amino]methyl}-6-methoxyphenol has focused on their coordination chemistry. For instance, Mukherjee et al. (2010) synthesized new tripodal ligands with N2O2 donor sets, including 2-tert-butyl-6-({(2-hydroxybenzyl)[2-(2-pyridyl)ethyl]amino}methyl)-4-methoxy-phenol, which was treated with Co-(CH3CO2)2·4H2O or [Zn(H2O)6][ClO4]2 to form corresponding CoII and ZnII complexes (Mukherjee, Lloret, & Mukherjee, 2010). Such studies are crucial for understanding the molecular properties and reactivity of these compounds.

Antioxidant and Antibacterial Properties

Studies have also examined the biological activities of related compounds. Aslam et al. (2016) synthesized Schiff bases including 4-[(2-hydroxyphenylimino)methyl]benzene-1,3-diol and evaluated their antioxidant, lipoxygenase inhibition, antibacterial, and urease inhibition activities. These compounds showed significant activities against various bacteria, highlighting their potential as bioactive agents (Aslam et al., 2016).

Synthesis and Chemical Properties

Research on the synthesis and chemical properties of related compounds has been conducted to understand their stability and reactivity. Usher, Loder, and Abraham (1975) explored the synthesis of tritium-labelled compounds including 4-methoxybenzyl esters, contributing to the knowledge of their chemical behavior and potential applications (Usher, Loder, & Abraham, 1975).

Environmental Applications

Methoxyphenols, related to the compound , have been studied for their potential environmental applications. Vane and Abbott (1999) investigated methoxyphenols as proxies for terrestrial biomass in the chemical analysis of lignin during hydrothermal alteration, demonstrating their relevance in environmental chemistry (Vane & Abbott, 1999).